Cas no 1643616-33-4 (methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate)

• Product Name: methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate
• CAS No: 1643616-33-4
• MF: C₁₃H₁₀O₆
• MW: 262.214904308319
• CID: 4610450
• PubChem ID: 101905024
• Update Time: 2025-06-09

methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid, 1-methyl 2-(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester
• Chemodosimeter 1
• Pi-Probe-1
• methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate

• Inchi： 1S/C13H10O6/c1-7-5-11(14)19-10-6-8(3-4-9(7)10)18-13(16)12(15)17-2/h3-6H,1-2H3
• InChI Key： PNBPWQZBKMMJDL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(OC1=CC=C2C(=C1)OC(=O)C=C2C)=O

Computed Properties

• Exact Mass: 262.04773803g/mol
• Monoisotopic Mass: 262.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate

Professional Introduction to Methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate (CAS No. 1643616-33-4)

Methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate, identified by its CAS number 1643616-33-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to the chromene class, which is known for its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an oxalate moiety and a methyl-substituted chromenone core, make it a promising candidate for further investigation.

The chromene scaffold is a heterocyclic aromatic compound that has garnered considerable attention due to its wide range of biological properties. These properties include anti-inflammatory, antioxidant, and antimicrobial effects, making chromenes valuable in the development of therapeutic agents. The specific modification of the chromene ring with a methyl group at the 4-position and an oxalate group at the 7-position introduces unique reactivity and functionality to the molecule.

In recent years, there has been growing interest in exploring the pharmacological potential of chromene derivatives. Research has demonstrated that these compounds can interact with various biological targets, leading to potential therapeutic benefits. For instance, studies have shown that certain chromenes exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as COX-2 and LOX. This suggests that compounds like methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate may have applications in managing inflammatory diseases.

The oxalate group in the molecular structure of methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate adds another layer of complexity and potential functionality. Oxalates are known to participate in various biochemical processes and can serve as intermediates in metabolic pathways. In pharmaceutical contexts, oxalate derivatives have been explored for their ability to chelate metal ions, which can be beneficial in treating metal toxicity or enhancing the bioavailability of metal-based drugs.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex chromene derivatives like methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate. These synthetic methods often involve multi-step reactions that require careful optimization to ensure high yields and purity. The development of novel synthetic routes has opened up new possibilities for exploring the structural diversity and biological activity of chromene-based compounds.

Investigations into the biological activity of methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate have revealed promising results in preclinical studies. These studies have focused on evaluating its potential effects on cellular pathways relevant to human health and disease. For example, preliminary data suggest that this compound may exhibit antioxidant properties by scavenging reactive oxygen species (ROS) and reducing oxidative stress. This could make it a valuable candidate for developing therapies against oxidative-related disorders such as neurodegenerative diseases.

Additionally, the antimicrobial properties of chromene derivatives have been extensively studied. Methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate has shown activity against various bacterial and fungal strains, indicating its potential as an antimicrobial agent. This is particularly relevant in light of the increasing problem of antibiotic resistance, where novel antimicrobial strategies are urgently needed.

The chemical stability and solubility profile of methyl 4-methyl-2-oxo-2H-chromen-7-yl oxalate are also important considerations for its potential pharmaceutical applications. Studies have been conducted to assess its stability under different storage conditions and its solubility in common solvents used in drug formulations. These parameters are crucial for determining its feasibility as an active pharmaceutical ingredient (API) in clinical settings.

In conclusion, methyl 4-methyl-2-oxyoxygenation-H-chromen-oxygenationl ocal acid (CAS No. 1643616-oxygenation33-oxygenation4) is a compound with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation and development into novel therapeutic agents. Continued research into its pharmacological properties, synthetic methodologies, and clinical applications will be essential in realizing its full potential.